Cas no 88062-27-5 (Phenol, 2-chloro-3-methyl-4-nitro-)

Phenol, 2-chloro-3-methyl-4-nitro- structure
88062-27-5 structure
Product Name:Phenol, 2-chloro-3-methyl-4-nitro-
CAS No:88062-27-5
MF:C7H6ClNO3
MW:187.580440998077
CID:646832
PubChem ID:13147355
Update Time:2025-04-19

Phenol, 2-chloro-3-methyl-4-nitro- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 2-chloro-3-methyl-4-nitro-
    • 2-chloro-3-methyl-4-nitrophenol
    • 88062-27-5
    • DTXSID00521947
    • WXOVTRMDBPPTFA-UHFFFAOYSA-N
    • SCHEMBL7334737
    • Inchi: 1S/C7H6ClNO3/c1-4-5(9(11)12)2-3-6(10)7(4)8/h2-3,10H,1H3
    • InChI Key: WXOVTRMDBPPTFA-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(=C1C)[N+](=O)[O-])O

Computed Properties

  • Exact Mass: 187.0036207g/mol
  • Monoisotopic Mass: 187.0036207g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 66Ų
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